Cas no 13442-17-6 (Quinoline, 4,7-dinitro-, 1-oxide)
13442-17-6 structure
Product Name:Quinoline, 4,7-dinitro-, 1-oxide
CAS No:13442-17-6
MF:C9H5N3O5
MW:235.153101682663
CID:233873
PubChem ID:197142
Update Time:2025-04-19
Quinoline, 4,7-dinitro-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 4,7-dinitro-, 1-oxide
- 4,7-dinitro-1-oxidoquinolin-1-ium
- 13442-17-6
- BRN 1320840
- 4,7-Dinitroquinoline-1-oxide
- DTXSID60158692
- CHEMBL3244937
-
- Inchi: 1S/C9H5N3O5/c13-10-4-3-8(12(16)17)7-2-1-6(11(14)15)5-9(7)10/h1-5H
- InChI Key: FKWGRIVWGOFXRM-UHFFFAOYSA-N
- SMILES: [O-][N+]1C=CC(=C2C=CC(=CC=12)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 235.02295
- Monoisotopic Mass: 235.02292027g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 117Ų
Experimental Properties
- PSA: 113.22
Quinoline, 4,7-dinitro-, 1-oxide Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
13442-17-6 (Quinoline, 4,7-dinitro-, 1-oxide) Related Products
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